Cas no 362607-91-8 (N-phenyl-1,3-benzothiazol-2-amine;hydrobromide)

• Product Name: N-phenyl-1,3-benzothiazol-2-amine;hydrobromide
• CAS No: 362607-91-8
• MF: C₁₃H₁₁BrN₂S
• MW: 307.208840608597
• CID: 2823866
• PubChem ID: 57349346
• Update Time: 2025-04-21

N-phenyl-1,3-benzothiazol-2-amine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 362607-91-8
• DTXSID70721836
• N-Phenyl-1,3-benzothiazol-2-amine--hydrogen bromide (1/1)
• N-phenyl-1,3-benzothiazol-2-amine;hydrobromide

• Inchi： 1S/C13H10N2S.BrH/c1-2-6-10(7-3-1)14-13-15-11-8-4-5-9-12(11)16-13;/h1-9H,(H,14,15);1H
• InChI Key： RQWNLNPEXFUWFG-UHFFFAOYSA-N
• SMILES： Br.S1C(=NC2C=CC=CC1=2)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.98263Da
• Monoisotopic Mass: 305.98263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų